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Introduction

EIf18 is a highly conserved 18-amino acid peptide derived from the N-terminus of bacterial
elongation factor Tu (EF-Tu), one of the most abundant proteins in bacteria.[1][2] Recognized
by the pattern recognition receptor EFR (EF-Tu Receptor) in plants of the Brassicaceae family,
such as Arabidopsis thaliana, EIf18 acts as a potent pathogen-associated molecular pattern
(PAMP).[3] This recognition triggers a cascade of immune responses, collectively known as
PAMP-triggered immunity (PTI), which enhances the plant's resistance to a broad range of
pathogens. The high specificity and activity of EIf18 make it an invaluable tool for studying
plant innate immunity, screening for novel immune-modulating compounds, and potentially for
the development of biopesticides.

This document provides a detailed overview of commercial sources for high-purity EIf18
peptide, along with comprehensive application notes and experimental protocols for its use in
research and drug development.

Commercial Sources of High-Purity EIf18 Peptide

The quality and purity of synthetic peptides are critical for obtaining reproducible and reliable
experimental results. High-purity EIf18, typically defined as >95% purity as determined by
HPLC, is recommended for all biological assays to avoid confounding effects from
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contaminants. Several reputable vendors supply high-purity EIf18 peptide, and a summary of

their offerings is presented below.

. Available Additional
Vendor Product Name Purity . .
Quantities Information
1 mg, 5mg, 10 Provided as a
MedchemExpres .
EIf18 99.28%][4] mg, 50 mg, 100 lyophilized
S
mg powder.[4]
N-terminal is
Life Science 18 >95% by Contact for acetylated.
e
Production HPLCJ[1] availability Soluble in water.
[1]
) N 0.5 mg, 1 mg, N-acetylated
Biosynth elf18 Not specified )
Custom Pack peptide.[3]
N-terminal is
Isca 18 >95% by 1 mg, Custom acetylated.
e
Biochemicals HPLC[2] Pack Soluble in water.

[2]

Elfl18 Signaling Pathway

Upon binding of EIf18 to its receptor EFR, a signaling cascade is initiated, leading to the

activation of various defense responses. A simplified representation of this pathway is depicted

below.
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Caption: Simplified EIf18 signaling pathway in Arabidopsis thaliana.

Experimental Protocols

The following are detailed protocols for common assays used to characterize the activity of
EIf18 in plants.

Protocol 1: Oxidative Burst Assay in Arabidopsis
thaliana Leaf Discs

This assay measures the rapid production of reactive oxygen species (ROS), a hallmark of
PAMP-triggered immunity.

Materials:
o High-purity EIf18 peptide

o Arabidopsis thaliana plants (4-6 weeks old)
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Luminol

Horseradish peroxidase (HRP)

Water (sterile, deionized)

96-well white microplate

Luminometer
Procedure:

o Peptide Dilution: Prepare a 2X working solution of EIf18 in sterile water. A final concentration
of 100 nM to 1 pM is typically effective.

» Leaf Disc Preparation: Using a cork borer, excise leaf discs from the leaves of healthy
Arabidopsis plants.

 Incubation: Float the leaf discs abaxial side up in sterile water in a petri dish and incubate
overnight in the dark to allow wound responses to subside.

o Assay Setup: Transfer individual leaf discs to the wells of a 96-well white microplate, each
containing 100 pL of sterile water.

o Reagent Preparation: Prepare the assay solution containing luminol and HRP in sterile
water.

o Measurement: Add 100 uL of the 2X EIf18 working solution and 50 pL of the luminol/HRP
solution to each well.

o Data Acquisition: Immediately place the microplate in a luminometer and measure
luminescence over time (e.g., every 2 minutes for at least 30 minutes).

Protocol 2: Seedling Growth Inhibition Assay

This assay assesses the effect of EIf18 on plant growth, as a strong immune response can
lead to growth inhibition.
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Materials:

High-purity EIf18 peptide

Arabidopsis thaliana seeds

Murashige and Skoog (MS) medium

Sterile petri dishes or multi-well plates

Growth chamber

Procedure:

Seed Sterilization: Surface-sterilize Arabidopsis seeds.

e Plating: Prepare MS medium containing a serial dilution of EIf18 (e.g., 0, 10 nM, 100 nM, 1
UM).

e Sowing: Sow the sterilized seeds on the MS plates with different EIf18 concentrations.

¢ Incubation: Stratify the seeds at 4°C for 2-3 days in the dark, then transfer the plates to a
growth chamber with a long-day photoperiod.

o Growth Measurement: After 10-14 days, carefully remove the seedlings and measure their
fresh weight or root length.

» Data Analysis: Calculate the percentage of growth inhibition relative to the seedlings grown
on EIf18-free medium.

Experimental Workflow Example

The following diagram illustrates a general workflow for investigating the effect of EIf18 on
gene expression in Arabidopsis thaliana.
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Caption: Workflow for EIf18-induced gene expression analysis.
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Conclusion

High-purity EIf18 peptide is a powerful tool for dissecting the mechanisms of plant innate
immunity. The commercial availability of this peptide, coupled with well-established protocols,
enables researchers to investigate various aspects of PAMP-triggered immunity, from early
signaling events to downstream defense gene expression and physiological responses. The
information and protocols provided herein serve as a valuable resource for scientists and drug
development professionals working in the field of plant biology and pathology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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